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Compound of Interest

Compound Name: 5-Pahsa

Cat. No.: B570235 Get Quote

Essential Safety and Handling Guide for 5-PAHSA
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 5-PAHSA (5-(palmitoyloxy)octadecanoic acid). The

following procedural steps and operational plans are designed to ensure the safe handling and

disposal of this compound in a laboratory setting.

Disclaimer: This guide is for informational purposes only and should not replace a

comprehensive risk assessment conducted by qualified personnel at your institution. Always

consult the Safety Data Sheet (SDS) provided by the supplier for the most current and detailed

information.[1][2][3] 5-PAHSA is intended for research use only.[1][2]

Chemical and Physical Properties of 5-PAHSA
For safe handling, it is essential to be aware of the physical and chemical properties of 5-
PAHSA. The compound is often supplied as a solution in methyl acetate or other organic

solvents. The properties of the solvent must also be considered, as they may present additional

hazards.
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Property Value Source

Formal Name
5-(palmitoyloxy)octadecanoic

acid

CAS Number 1481636-41-2

Molecular Formula C₃₄H₆₆O₄

Molecular Weight 538.9 g/mol

Purity ≥95%

Formulation
Often a solution in methyl

acetate

Storage Temperature -20°C

Solubility
DMF: 20 mg/ml, DMSO: 15

mg/ml, Ethanol: 20 mg/ml

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against potential exposure to 5-
PAHSA and its solvents. The following PPE is mandatory when handling this compound.
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PPE Category
Specific
Recommendations

Rationale

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).

Change gloves immediately if

contaminated.

To prevent skin contact with 5-

PAHSA and the solvent.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

To protect eyes from splashes

of the chemical solution.

Skin and Body Protection

A lab coat should be worn at

all times. For larger quantities

or when there is a risk of

splashing, consider a

chemical-resistant apron or

coveralls.

To protect skin and clothing

from contamination.

Respiratory Protection

Work in a well-ventilated area,

preferably a chemical fume

hood, to avoid inhalation of

vapors, especially from the

solvent. If a fume hood is not

available, a NIOSH-approved

respirator may be necessary

based on a risk assessment.

To prevent respiratory tract

irritation and other potential

health effects from inhaling the

solvent vapors.

Operational Plan for Safe Handling
Adherence to a strict operational plan minimizes the risk of exposure and accidents. The

following step-by-step guidance outlines the safe handling procedure for 5-PAHSA.

Pre-Handling Preparations
Consult the SDS: Before starting any work, thoroughly read and understand the Safety Data

Sheet for 5-PAHSA and any solvents used.
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Work Area Setup: Ensure a clean and organized workspace within a certified chemical fume

hood.

Gather Materials: Have all necessary equipment and materials, including PPE, spill cleanup

supplies, and waste containers, readily available.

Handling Procedures
Don PPE: Put on all required personal protective equipment before handling the chemical.

Handling the Compound:

If working with a solution, handle it with care to avoid splashes.

If working with the solid form, avoid creating dust.

Preventing Exposure: Avoid direct contact with the skin, eyes, and clothing. Do not inhale

any vapors or dust. Do not eat, drink, or smoke in the laboratory.

Post-Handling Procedures
Decontamination: Clean the work area and any equipment used.

Doff PPE: Remove PPE in the correct order to avoid cross-contamination and dispose of

single-use items in the appropriate waste stream.

Personal Hygiene: Wash hands thoroughly with soap and water after handling the chemical.

Emergency Procedures
Accidental Exposure

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

lifting the upper and lower eyelids occasionally. Seek medical attention.
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Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

Spills
Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Control: Prevent the spill from spreading.

Clean-up: For small spills, absorb the material with an inert absorbent (e.g., sand,

vermiculite) and place it in a sealed container for disposal. Ensure proper PPE is worn during

cleanup.

Ventilate: Ventilate the area after the cleanup is complete.

Disposal Plan
All waste containing 5-PAHSA must be treated as hazardous waste.

Waste Collection: Collect all 5-PAHSA waste, including unused material, contaminated

consumables (e.g., pipette tips, gloves), and spill cleanup materials, in a clearly labeled,

sealed, and compatible waste container.

Disposal: Dispose of the hazardous waste through your institution's designated hazardous

waste management program. Do not dispose of 5-PAHSA down the drain or in the regular

trash.

Visual Workflows
The following diagrams illustrate the safe handling workflow and PPE selection process for 5-
PAHSA.
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Caption: Workflow for the safe handling of 5-PAHSA from preparation to post-handling

procedures.
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Caption: Decision-making guide for selecting appropriate PPE when handling 5-PAHSA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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